molecular formula C18H27N3O2S B1215317 Dansylamidohexamethylamine CAS No. 34995-01-2

Dansylamidohexamethylamine

Cat. No.: B1215317
CAS No.: 34995-01-2
M. Wt: 349.5 g/mol
InChI Key: MDDJCYLRROTRCO-UHFFFAOYSA-N
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Description

Dansylamidohexamethylamine, also known as monodansylhexamethylenediamine, belongs to the class of organic compounds known as 1-naphthalene sulfonic acids and derivatives . These are organic aromatic compounds that contain a naphthalene moiety that carries a sulfonic acid group (or a derivative thereof) at the 1-position .

Properties

IUPAC Name

N-(6-aminohexyl)-5-(dimethylamino)naphthalene-1-sulfonamide
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InChI

InChI=1S/C18H27N3O2S/c1-21(2)17-11-7-10-16-15(17)9-8-12-18(16)24(22,23)20-14-6-4-3-5-13-19/h7-12,20H,3-6,13-14,19H2,1-2H3
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InChI Key

MDDJCYLRROTRCO-UHFFFAOYSA-N
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Canonical SMILES

CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCCCCCCN
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Molecular Formula

C18H27N3O2S
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DSSTOX Substance ID

DTXSID70956444
Record name N-(6-Aminohexyl)-5-(dimethylamino)naphthalene-1-sulfonamide
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Molecular Weight

349.5 g/mol
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CAS No.

34995-01-2
Record name Dansylamidohexamethylamine
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Synthesis routes and methods

Procedure details

Hexamethylenediamine (5.39 g, 45.9 mmol) was combined with dimethylformamide (15 ml), and a solution of dansyl chloride (2.40 g, 8.7 mmol) in dimethylformamide (10 ml) was dropwise added thereto, followed by stirring at room temperature for 4 hours. Insoluble materials were removed by filtration, and the filtrate was stirred at room temperature overnight. After concentration, water and ethyl acetate were added to thereto, and 1 N hydrochloric acid was added thereto to adjust the aqueous layer to pH 4. The aqueous layer was washed with ethyl acetate three times, adjusted to pH 11 with potassium carbonate and extracted with ethyl acetate twice. The extracts were collected, washed with water three times, dried over anhydrous sodium sulfate and concentrated to give Compound (4) (1.04 g) as an oil. Yield, 34%.
Quantity
5.39 g
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reactant
Reaction Step One
Quantity
2.4 g
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reactant
Reaction Step Two
Quantity
10 mL
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solvent
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Three

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